Cas no 261952-24-3 (2-amino-2-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-amino-2-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 261952-24-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD01631461
• CID: 247437
• PubChem ID: 2777325
• Update Time: 2025-05-20

2-amino-2-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-4-(trifluoromethoxy)-
• 2-Amino-2-(4-Trifluoromethoxyphenyl)Acetic Acid
• 4-(Trifluoromethoxy)-DL-phenylglycine
• 2-amino-2-[4-(trifluoromethoxy)phenyl]acetic acid
• amino[4-(trifluoromethoxy)phenyl]acetic acid
• (R,S)-4-trifluoromethoxyphenylglycine
• 4-(trifluoromethoxy)phenylglycine
• amino{4-[(trifluoromethyl)oxy]phenyl}acetic acid
• CS-W012894
• AKOS016051377
• N10808
• PS-11168
• Benzeneacetic acid,
• A-amino-4-(trifluoromethoxy)-
• SCHEMBL952299
• A924817
• Benzeneacetic acid, alpha-amino-4-(trifluoromethoxy)-
• J-016318
• AB32932
• MFCD01631461
• FT-0676378
• 261952-24-3
• HY-W012178
• DTXSID00380475
• AB09376
• AKOS000182106
• AKOS032963169
• 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid
• AB32928
• SY044827
• 2-amino-2-(4-(trifluoromethoxy)phenyl)aceticacid
• EN300-1229073
• 2-amino-2-4-(trifluoromethoxy)phenylacetic acid
• (R)-2-AMINO-2-(4-(TRIFLUOROMETHOXY)PHENYL)ACETIC ACID
• DA-49656

• MDL： MFCD01631461
• Inchi： 1S/C9H8F3NO3/c10-9(11,12)16-6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)
• InChI Key： KBWQXEWTAXZMRX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 235.04600
• Monoisotopic Mass: 235.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• Density: 1.454
• Melting Point: ca 292℃ subl.
• Boiling Point: 294°Cat760mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.506
• PSA: 72.55000
• LogP: 2.36990

2-amino-2-4-(trifluoromethoxy)phenylacetic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-4-(trifluoromethoxy)phenylacetic acid

Introduction to 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid (CAS No. 261952-24-3)

2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 261952-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both amino and carboxylic acid functional groups, alongside a phenyl ring substituted with a trifluoromethoxy group. The presence of these specific chemical moieties imparts distinct physicochemical properties and biological activities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structural motif of 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid consists of a central benzene ring substituted at the 4-position with a trifluoromethoxy group (-OCH₂CF₃). This electron-withdrawing group enhances the lipophilicity of the molecule while influencing its electronic distribution, which is critical for interactions with biological targets. Additionally, the amino group at the 2-position and the carboxylic acid moiety at the 3-position contribute to the compound's solubility and reactivity, facilitating its incorporation into various biochemical pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the trifluoromethoxy substitution pattern. The trifluoromethyl group is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. For instance, studies have demonstrated that trifluoromethoxy-substituted aromatic compounds often exhibit enhanced binding interactions with enzymes and receptors due to changes in electronic properties and steric hindrance. This has led to their incorporation into several approved drugs targeting diverse therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The amino-acetic acid backbone of 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid suggests potential applications in drug design as a scaffold for developing protease inhibitors or chelating agents. Amino acids and their derivatives are fundamental building blocks in medicinal chemistry, often serving as key components in peptidomimetics and enzyme inhibitors. The carboxylic acid group further extends the versatility of this compound, allowing for salt formation and potential use in prodrug strategies.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the biological activity of such compounds. Molecular docking studies have been particularly useful in predicting binding modes and affinities for target proteins. In particular, 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid has been investigated for its potential interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Preliminary computational models suggest that this compound may disrupt key enzymatic processes by competing with natural substrates or modulating enzyme conformation.

Experimental validation of these hypotheses has begun to emerge in academic literature. In vitro assays have shown that derivatives of this class exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in tumor cells. The trifluoromethoxy group appears to play a critical role in enhancing these inhibitory effects by improving binding stability and reducing metabolic degradation. Furthermore, structural modifications have been explored to optimize potency while minimizing off-target effects.

The synthesis of 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid presents an interesting challenge due to the complexity of its functional groups. Multi-step synthetic routes typically involve nucleophilic aromatic substitution reactions to introduce the trifluoromethoxy moiety onto the phenyl ring, followed by functionalization at the amino and carboxylic acid positions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, enabling more efficient production scales suitable for preclinical studies.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The physicochemical properties of 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid, including solubility, permeability, and metabolic stability (often assessed using metrics like LogP and ADMET predictions), must be carefully evaluated to ensure therapeutic efficacy and safety. Collaborative efforts between synthetic chemists and biologists are essential for optimizing lead compounds into viable drug candidates.

The broader significance of this compound lies in its contribution to the expanding library of pharmacophores being explored for treating complex diseases. As research continues to uncover new biological targets and mechanisms underlying human health and disease, compounds like 2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid will remain instrumental in discovering next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple therapeutic domains.

In conclusion,2-amino-2-(4-(trifluoromethoxy)phenyl)acetic acid (CAS No. 261952-24-3) represents a promising candidate for further pharmacological investigation due to its distinctive chemical structure and potential biological activities. Ongoing research efforts aim to elucidate its mechanism of action, optimize its pharmacokinetic profile, and translate laboratory findings into clinical applications that address unmet medical needs.